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1,2-Dimethyl-3-nitrobenzene is typically encountered as a yellow liquid under standard
laboratory conditions.[1][2][3] Its appearance can range from a pale, light yellow to a darker
amber, often described as an oil.[1][4] This substance's liquid state at room temperature is a
direct consequence of its relatively low melting point. While generally stable, its physical
characteristics are directly linked to its molecular structure, which dictates its utility and safety
considerations in a laboratory setting.

Core Physical State and Coloration
Physical State: A Liquid by Default

At a standard ambient temperature of 20-25°C (68-77°F), 1,2-dimethyl-3-nitrobenzene exists
as a liquid.[1][2][3][5] This is definitively supported by its melting point, which is consistently
reported in the range of 7°C to 14°C (44.6°F to 48.2°F).[1][2][4][5][6] Consequently, unless
stored at or below refrigeration temperatures, the compound will be in its liquid form. Its
consistency is often described as an oil or a clear liquid, indicating a certain viscosity.[1][4]
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The Chromophoric Nature: Understanding the Yellow
Hue

The characteristic yellow color of 1,2-dimethyl-3-nitrobenzene is a direct result of its
molecular structure. The nitro group (-NO3) attached to the benzene ring acts as a
chromophore. This group, with its system of pi electrons, absorbs light in the blue-violet region
of the visible spectrum. As a result, the complementary color, yellow, is transmitted, which is
what we observe. The intensity of the color, from pale yellow to a more pronounced amber, can
be influenced by the purity of the substance, with impurities potentially darkening the
appearance.

Key Physicochemical Properties

A comprehensive understanding of the physical appearance is supported by quantitative data.
The following table summarizes the key physical properties of 1,2-dimethyl-3-nitrobenzene.

Property Value Source(s)

Physical Form Liguid / Pale yellow oll [1][2][3]

Color Yellow, Light yellow to Amber [1112113114]

Odor Odorless or Characteristic [21[7]

Melting Point 7 - 14 °C (44.6 - 57.2 °F) [L1[21[415106][7]

Boiling Point 7245 7C (4TS T &L 760 NEae
mmHg

Density ~1.129 g/mL at 25 °C [41[5]

Refractive Index ~1.543 - 1.544 at 20 °C [11[4]5][6]

Water Solubility Insoluble [1114]

Note on Odor: There is a discrepancy in reported data, with some sources listing it as
odorless[2] and others as having a "characteristic" odor.[7] This suggests that any perceptible
smell may be faint or dependent on the purity of the sample.
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Experimental Workflow: Visual Inspection and
Handling

The following protocol outlines the standard procedure for the visual and physical

characterization of 1,2-dimethyl-3-nitrobenzene in a research setting. This workflow is

designed to ensure safety and data accuracy.

Materials and Equipment

Sealed vial of 1,2-dimethyl-3-nitrobenzene

Calibrated thermometer

White, chemically resistant background (e.g., a ceramic plate)
Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Step-by-Step Protocol

Preparation: Conduct all handling within a certified fume hood to mitigate inhalation risks.
Ensure all PPE is correctly worn.

Temperature Confirmation: Place the sealed vial in the fume hood. Use an external
thermometer to verify that the ambient temperature is within the standard range (20-25°C).

State Verification: Observe the vial. The substance should be a mobile liquid. If it appears
solid, the ambient temperature is below its melting point.

Color Assessment: Place the vial against a white background to accurately assess its color.
Note the specific hue (e.g., pale straw, distinct yellow).

Clarity and Form: Gently swirl the vial to observe the viscosity. Note if the liquid is clear and
free of particulates or if it has an oily consistency.

Documentation: Record all observations—color, physical state, clarity, and ambient
temperature—in the laboratory notebook.
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The relationship between the molecular structure and the resulting physical properties is
visualized below.

Molecular Structure: 1,2-Dimethyl-3-nitrobenzene

Benzene Ring
+ 2 Methyl Groups (CH3)

Asymmetric structure Nitro group is a chromophore Largely nonpolar
limits crystal packing (absorbs blue/violet light) aromatic structure

Structure-Property Relationship Diagram

Resulting Physical Properties
\{ \4 \4

QL obvlql\l/ljgtiﬁgRggiwt'T?-nlqzC) Yellow Appearance Insoluble in Water
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Structure-Property Relationship Diagram

Conclusion for the Professional

The physical appearance of 1,2-dimethyl-3-nitrobenzene as a yellow liquid is a direct and
predictable consequence of its chemical structure. The nitro group functions as a powerful
chromophore, while the overall molecular arrangement results in a low melting point, rendering
it liquid at typical working temperatures. For the researcher or drug development professional,
this information is critical not only for identification but also for anticipating handling
requirements, storage conditions, and its behavior as a solvent or reagent in experimental

setups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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